tert-Butyl (3-methyl-2-oxobutyl)carbamate

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: tert-butyl N-(3-methyl-2-oxobutyl)carbamate
• InChI: InChI=1S/C10H19NO3/c1-7(2)8(12)6-11-9(13)14-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)
• InChI Key: DJCKBSARRCKOLD-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)CNC(=O)OC(C)(C)C
• sequence: G

Description

Tert-Butyl (3-methyl-2-oxobutyl)carbamate is a useful research compound. Its molecular formula is C10H19NO3 and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.9 g of N-tert.-butoxycarbonylglycine N-methyl-N-methoxyamide in 300 ml of anhydrous tetrahydrofuran and 100 ml of anhydrous diethyl ether was cooled at 0-5° C. while 100 ml of a 2M solution of isopropyl magnesium chloride in tetrahydrofuran was added slowly. The mixture was stirred at 0-5° C. for 4 h then poured into 1.5 liter of 1M hydrochloric acid. The product was extracted with three portions of 500 ml diethyl ether. Combined extracts were washed with 500 ml brine then dried over anhydrous magnesium sulphate, filtered and evaporated to give 8.38 g of 4-tert.-butoxycarbonylamino-2-methyl-3-butanone as a colourless oil which was used without further purification.